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Compound of Interest

Compound Name: Protoplumericin A

Cat. No.: B15588675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure elucidation

of plumericin, a bioactive iridoid lactone. The document consolidates available spectroscopic

data, outlines experimental methodologies for its isolation and characterization, and discusses

its significant biological activities, offering valuable insights for researchers in natural product

chemistry and drug discovery.

Introduction
Plumericin is a tetracyclic iridoid lactone isolated from various species of the Apocynaceae

family, including plants from the Plumeria, Allamanda, and Himatanthus genera.[1] It has

garnered significant scientific interest due to its wide range of biological activities, including

antibacterial, antifungal, anticancer, and anti-inflammatory properties.[2][3][4][5] The elucidation

of its complex chemical structure has been a key step in understanding its therapeutic potential

and enabling further research into its mechanism of action and synthetic production.

Chemical Structure and Properties
The chemical structure of plumericin has been established through a combination of

spectroscopic techniques and total synthesis.[6][7]

Table 1: Chemical and Physical Properties of Plumericin
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Property Value Reference

Molecular Formula C₁₅H₁₄O₆ [7][8][9]

Molecular Weight 290.27 g/mol [7][8][9]

IUPAC Name

methyl

(1S,4S,8R,10S,11E,14S)-11-

ethylidene-12-oxo-7,9,13-

trioxatetracyclo[6.5.1.0¹,¹⁰.0⁴,¹⁴

]tetradeca-2,5-diene-5-

carboxylate

[8]

CAS Registry Number 77-16-7 [7][8]

Appearance Narrow, rectangular plates [7]

Optical Rotation
[α]D²⁵ +197.5 ±2° (c = 0.982 in

chloroform)
[7]

UV max (ethanol) 214-215 nm (log ε 4.24) [7]

Solubility

Soluble in chloroform; slightly

soluble in methanol, ethanol,

ether, acetone, benzene;

practically insoluble in

petroleum ether, water.

[7]

Experimental Protocols for Structure Elucidation
The determination of plumericin's structure involves a systematic workflow, from isolation to

spectroscopic analysis and synthetic confirmation.

A common method for isolating plumericin involves bioassay-guided fractionation of plant

extracts.

Extraction: The dried and powdered plant material (e.g., roots, bark, or leaves) is typically

extracted with a solvent such as methanol or chloroform.
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Fractionation: The crude extract is then subjected to liquid-liquid partitioning to separate

compounds based on polarity.

Chromatography: The active fraction is further purified using chromatographic techniques.

This often involves an initial separation on a silica gel column followed by high-performance

liquid chromatography (HPLC) to yield pure plumericin.[2][3] A fully automated

chromatographic instrument combining HPLC and solid-phase extraction (SPE), such as a

Sepbox, has also been successfully used for efficient isolation.[2][3]

A combination of spectroscopic methods is employed to determine the connectivity and

stereochemistry of the molecule.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the exact molecular weight and elemental composition, confirming the molecular formula

C₁₅H₁₄O₆. The mass spectrum typically shows a molecular ion peak at m/z 290.[1]

Infrared (IR) Spectroscopy: IR spectroscopy helps identify the functional groups present in

the molecule, such as carbonyls (from the lactone and ester) and double bonds.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D NMR (¹H and ¹³C) and 2D NMR

(COSY, HSQC, HMBC) experiments are crucial for establishing the carbon skeleton and the

connectivity of protons and carbons.[1] The assignments of proton and carbon signals are

confirmed through correlation spectra.[1]

X-ray Crystallography: Single-crystal X-ray diffraction provides unambiguous determination

of the three-dimensional structure, including the absolute stereochemistry.

Table 2: Summary of Spectroscopic Data for Plumericin
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Technique Key Findings

Mass Spectrometry
Molecular ion peak at m/z 290, corresponding to

the molecular formula C₁₅H₁₄O₆.[1]

¹H-NMR

Presence of fourteen protons, including signals

for two methyl groups and eight methine groups.

[1]

¹³C-NMR
Fifteen carbon signals confirming the molecular

formula.

2D-NMR (COSY, HMBC)

Elucidation of the connectivity between protons

and carbons, establishing the tetracyclic ring

system.[1]

IR Spectroscopy
Presence of C=O (lactone, ester) and C=C

stretching vibrations.

Below is a logical workflow for the structure elucidation of plumericin.
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Workflow for Plumericin Structure Elucidation
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Workflow for Plumericin Structure Elucidation
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Total Synthesis
The total synthesis of plumericin has been accomplished, providing ultimate confirmation of its

structure and enabling the preparation of analogues for structure-activity relationship studies. A

biomimetic strategy has been reported for the synthesis of (±)-plumericin.[6]

Biological Activities and Potential Applications
Plumericin exhibits a remarkable range of biological activities, making it a promising candidate

for drug development.

Table 3: Summary of Biological Activities of Plumericin

Activity Description Reference(s)

Antibacterial

Active against bacteria such as

Enterococcus faecalis and

Bacillus subtilis.[2][3]

[2][3]

Antifungal

Shows potent activity against

various fungi, including the

plant pathogen Colletotrichum

gloeosporioides.[1]

[1]

Anticancer

Inhibits the proliferation of

various cancer cell lines,

including leukemic cells, by

inducing apoptosis.[2][3]

[2][3]

Anti-inflammatory

Protects against experimental

inflammatory bowel disease by

restoring intestinal barrier

function and reducing

apoptosis.[4] It has been

identified as a potent inhibitor

of the NF-κB pathway.[10]

[4][10]

Antiparasitic
Active against parasites such

as Leishmania donovani.[11]
[11]
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The NF-κB signaling pathway is a key regulator of inflammation, and its inhibition by plumericin

is a significant finding.

Plumericin's Inhibition of the NF-κB Pathway
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Plumericin's Inhibition of the NF-κB Pathway

Conclusion
The chemical structure of plumericin has been unequivocally established through a

combination of modern spectroscopic techniques and total synthesis. Its diverse and potent

biological activities, particularly its anti-inflammatory and anticancer properties, highlight its

potential as a lead compound in drug discovery. This guide provides a foundational

understanding for researchers aiming to explore the therapeutic applications of plumericin and

its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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